Cas no 150784-74-0 (N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine)

N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine is a heterocyclic aromatic compound featuring a pyrimidine core substituted with a pyridinyl group and a benzene-1,4-diamine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its conjugated system enhances stability and potential for π-π stacking interactions, which are advantageous in drug design, particularly for kinase inhibitors. The presence of multiple nitrogen atoms allows for versatile hydrogen bonding and coordination, facilitating applications in catalysis and ligand synthesis. High purity and well-defined reactivity further underscore its utility in precision organic synthesis and medicinal chemistry research.

N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine structure

150784-74-0 structure

Product Name:N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine

CAS No:150784-74-0

MF:C₁₅H₁₃N₅

MW:263.297221899033

MDL:MFCD26967965

CID:1322743

PubChem ID:15653016

Update Time:2025-10-29

N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzenediamine, N-[4-(3-pyridinyl)-2-pyrimidinyl]-
- N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine
- VCC005223
- N-[4-(Pyridin-3-yl)pyrimidin-2-yl]benzene-1,4-diamine
- 1,4-BenzenediaMine,N-[4-(3-pyridinyl)-2-pyriMidinyl]- (9CI)
- 1,4-Benzenediamine, N-[4-(3-pyridinyl)-2-pyrimidinyl]- (9CI)
- CS-14702
- CS-M2249
- SCHEMBL3868291
- N-(4-Aminophenyl)-4-(3-pyridyl)-2-pyrimidineamine; N-[4-(Pyridin-3-yl)pyrimidin-2-yl]benzene-1,4-diamine
- CHEMBL91264
- C12676
- 150784-74-0
- AKOS037650367
- 4-N-(4-pyridin-3-ylpyrimidin-2-yl)benzene-1,4-diamine
- N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine
- MDL： MFCD26967965
- Inchi： 1S/C15H13N5/c16-12-3-5-13(6-4-12)19-15-18-9-7-14(20-15)11-2-1-8-17-10-11/h1-10H,16H2,(H,18,19,20)
- InChI Key： PIBQBVVEKOXUHV-UHFFFAOYSA-N
- SMILES： N(C1=NC=CC(C2C=NC=CC=2)=N1)C1C=CC(=CC=1)N

Computed Properties

Exact Mass: 263.11729
Monoisotopic Mass: 263.11709544g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.7
XLogP3: 2

Experimental Properties

PSA: 76.72

N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM337312-100mg	N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine	150784-74-0	95%+	100mg	$663	2021-08-18
Chemenu	CM337312-250mg	N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine	150784-74-0	95%+	250mg	$1105	2021-08-18
Chemenu	CM337312-1g	N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine	150784-74-0	95%+	1g	$2380	2021-08-18
Chemenu	CM337312-100mg	N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine	150784-74-0	95%+	100mg	$471	2023-02-02
Chemenu	CM337312-250mg	N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine	150784-74-0	95%+	250mg	$785	2023-02-02
Chemenu	CM337312-1g	N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine	150784-74-0	95%+	1g	$1569	2023-02-02
eNovation Chemicals LLC	D762943-100mg	N-[4-(Pyridin-3-yl)pyriMidin-2-yl]benzene-1,4-diaMine	150784-74-0	98%	100mg	$485	2024-06-06
eNovation Chemicals LLC	D762943-250mg	N-[4-(Pyridin-3-yl)pyriMidin-2-yl]benzene-1,4-diaMine	150784-74-0	98%	250mg	$790	2024-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B23175-500mg	N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine	150784-74-0	98%	500mg	￥13812.0	2022-04-28
1PlusChem	1P00ABWZ-100mg	N-[4-(Pyridin-3-yl)pyriMidin-2-yl]benzene-1,4-diaMine	150784-74-0	98%	100mg	$485.00	2024-06-20

N1-(4-(Pyridin-3-yl)pyrimidin-2-yl)benzene-1,4-diamine Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

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